• Digitoxin
    • Cat. No.:
    • B075463
    • CAS No.:
    • 1339-93-1
    • Molecular Formula:
    • C41H64O13
    • Molecular Weight:
    • 764.9 g/mol
    Description
    Digitoxin is a lipid soluble cardiac glycoside that inhibits the plasma membrane sodium potassium ATPase, leading to increased intracellular sodium and calcium levels and decreased intracellular potassium levels...
  • Fluvoxamine, (Z)-
    • Cat. No.:
    • B1238741
    • CAS No.:
    • 89035-92-7
    • Molecular Formula:
    • C15H21F3N2O2
    • Molecular Weight:
    • 318.33 g/mol
    Description
    Fluvoxamine is an oxime O-ether that is benzene substituted by a (1E)-N-(2-aminoethoxy)-5-methoxypentanimidoyl group at position 1 and a trifluoromethyl group at position 4. It is a selective serotonin reuptake ...
  • Uracil
    • Cat. No.:
    • B1623742
    • CAS No.:
    • 2920-92-5
    • Molecular Formula:
    • C4H4N2O2
    • Molecular Weight:
    • 112.09 g/mol
    Description
    Uracil is a common and naturally occurring pyrimidine nucleobase in which the pyrimidine ring is substituted with two oxo groups at positions 2 and 4. Found in RNA, it base pairs with adenine and replaces thymin...
  • Fluocinonide
    • Cat. No.:
    • B1672898
    • CAS No.:
    • 356-12-7
    • Molecular Formula:
    • C26H32F2O7
    • Molecular Weight:
    • 494.5 g/mol
    Description
    Fluocinonide is an organic molecular entity.
    A topical glucocorticoid used in the treatment of eczema.
    Fluocinonide is a Corticosteroid. The mechanism of action of fluocinonide is as a Corticosteroid Hormo...
  • Fluorometholone
    • Cat. No.:
    • B1672912
    • CAS No.:
    • 426-13-1
    • Molecular Formula:
    • C22H29FO4
    • Molecular Weight:
    • 376.5 g/mol
    Description
    Fluorometholone is a member of the class of glucocorticoids that is Delta(1)-progesterone substituted at positions 11beta and 17 by hydroxy groups, at position 6alpha by a methyl group and at position 9 by a flu...
  • 5-Fluorouracil
    • Cat. No.:
    • B1672916
    • CAS No.:
    • 51-21-8
    • Molecular Formula:
    • C4H3FN2O2
    • Molecular Weight:
    • 130.08 g/mol
    Description
    Fluorouracil can cause developmental toxicity according to an independent committee of scientific and health experts.
    Fluorouracil is a white to nearly white crystalline powder;  practically odorless. Us...
  • Haloperidol
    • Cat. No.:
    • B1672928
    • CAS No.:
    • 52-86-8
    • Molecular Formula:
    • C21H23ClFNO2
    • Molecular Weight:
    • 375.9 g/mol
    Description
    Haloperidol is a Typical Antipsychotic.
    Haloperidol is a conventional antipsychotic agent used in the treatment of acute and chronic psychosis. Haloperidol therapy is commonly associated with minor serum aminotransferase elevations and in very rare instances has been linked to clinically apparent acute liver injury.
    Haloperidol is a phenylbutylpiperadine derivative with antipsychotic, neuroleptic, and antiemetic activities. Haloperidol competitively blocks postsynaptic dopamine (D2) receptors in the mesolimbic system of the brain, thereby eliminating dopamine neurotransmission and leading to antidelusionary and antihallucinagenic effects. Antagonistic activity mediated through D2 dopamine receptors in the chemoreceptive trigger zone (CTZ) accounts for its antiemetic activity.
    HALOPERIDOL is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 1967 and has 7 approved and 16 investigational indications. This drug has a black box warning from the FDA.
    A phenyl-piperidinyl-butyrophenone that is used primarily to treat schizophrenia and other psychoses. It is also used in schizoaffective disorder, delusional disorders, ballism, and tourette syndrome (a drug of choice) and occasionally as adjunctive therapy in mental retardation and the chorea of huntington disease. It is a potent antiemetic and is used in the treatment of intractable hiccups. (From AMA Drug Evaluations Annual, 1994, p279)
    A phenyl-piperidinyl-butyrophenone that is used primarily to treat SCHIZOPHRENIA and other PSYCHOSES. It is also used in schizoaffective disorder, DELUSIONAL DISORDERS, ballism, and TOURETTE SYNDROME (a drug of choice) and occasionally as adjunctive therapy in INTELLECTUAL DISABILITY and the chorea of HUNTINGTON DISEASE. It is a potent antiemetic and is used in the treatment of intractable HICCUPS. (From AMA Drug Evaluations Annual, 1994, p279)
    See also: Droperidol (related);  Benperidol (related);  Haloperidol Decanoate (active moiety of) ... View More ..."> Haloperidol can cause developmental toxicity and female reproductive toxicity according to state or federal government labeling requirements.
    Haloperidol is a compound composed of a central piperidine structu...
  • Cue-lure (Standard)
    • Cat. No.:
    • B7767739
    • CAS No.:
    • 26952-37-4
    • Molecular Formula:
    • C12H14O3
    • Molecular Weight:
    • 206.24 g/mol
    Description
    Cuelure is a benzoate ester and a member of phenols.
  • Nerol
    • Cat. No.:
    • B7767744
    • CAS No.:
    • 624-15-7
    • Molecular Formula:
    • C10H18O
    • Molecular Weight:
    • 154.25 g/mol
    Description
    Nerol is the (2Z)-stereoisomer of 3,7-dimethylocta-2,6-dien-1-ol. It has been isolated from the essential oils from plants like lemon grass. It has a role as a volatile oil component, a plant metabolite and a fr...
  • Carbazochrome
    • Cat. No.:
    • B15615677
    • CAS No.:
    • 69-81-8
    • Molecular Formula:
    • C10H12N4O3
    • Molecular Weight:
    • 236.23 g/mol
    Description
    Carbazochrome is a member of indoles. It is functionally related to a semicarbazide.
    CARBAZOCHROME is a small molecule drug with a maximum clinical trial phase of II and has 1 investigational indication....
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